Cas no 67580-11-4 (1,2-Cycloheptanediamine, N,N-dimethyl-N'-(phenylmethyl)-, trans-)
67580-11-4 structure
Product Name:1,2-Cycloheptanediamine, N,N-dimethyl-N'-(phenylmethyl)-, trans-
CAS No:67580-11-4
MF:C16H26N2
MW:246.391044139862
CID:1724941
Update Time:2024-11-27
1,2-Cycloheptanediamine, N,N-dimethyl-N'-(phenylmethyl)-, trans- Chemical and Physical Properties
Names and Identifiers
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- 1,2-Cycloheptanediamine, N,N-dimethyl-N'-(phenylmethyl)-, trans-
- 1,2-Cycloheptanediamine, N,N-dimethyl-N'-(phenylmethyl)-, trans- (9CI)
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- Inchi: 1S/C16H26N2/c1-18(2)16-12-8-4-7-11-15(16)17-13-14-9-5-3-6-10-14/h3,5-6,9-10,15-17H,4,7-8,11-13H2,1-2H3/t15-,16-/m1/s1
- InChI Key: BGVPIZUOIFMIEH-HZPDHXFCSA-N
- SMILES: [C@@H]1(N(C)C)CCCCC[C@H]1NCC1=CC=CC=C1
Computed Properties
- Exact Mass: 246.20978
Experimental Properties
- Density: 0.98±0.1 g/cm3(Predicted)
- Boiling Point: 354.3±35.0 °C(Predicted)
- PSA: 15.27
- pka: 9.67±0.40(Predicted)
1,2-Cycloheptanediamine, N,N-dimethyl-N'-(phenylmethyl)-, trans- Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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